molecular formula C9H8N4O2 B6175685 9-cyclopropyl-9H-purine-6-carboxylic acid CAS No. 2648961-59-3

9-cyclopropyl-9H-purine-6-carboxylic acid

Cat. No. B6175685
CAS RN: 2648961-59-3
M. Wt: 204.2
InChI Key:
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Description

9-cyclopropyl-9H-purine-6-carboxylic acid is a chemical compound that belongs to the class of purines . Purines are organic compounds which incorporate a purine functional group, CO2H . The name carboxyl comes from the fact that a carbonyl and a hydroxyl group are attached to the same carbon .


Synthesis Analysis

The synthesis of 6-cyclopropylpurines involves cross-coupling reactions of 6-chloropurines with cyclopropylzinc chloride . 6-Vinylpurines undergo Cu-mediated cyclopropanations with ethyl diazoacetate to give 6-[(ethoxycarbonyl)cyclopropyl]purines that are further transformed to carboxylic acids, amides, and alcohols .


Chemical Reactions Analysis

The chemical reactions involving 6-cyclopropylpurines include cross-coupling reactions of 6-chloropurines with cyclopropylzinc chloride . 6-Vinylpurines undergo Cu-mediated cyclopropanations with ethyl diazoacetate to give 6-[(ethoxycarbonyl)cyclopropyl]purines .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 9-cyclopropyl-9H-purine-6-carboxylic acid involves the cyclization of a substituted guanine derivative followed by carboxylation of the resulting cyclopropyl purine intermediate.", "Starting Materials": [ "2-amino-6-chloropurine", "cyclopropylcarbonyl chloride", "triethylamine", "dimethylformamide", "sodium hydroxide", "carbon dioxide" ], "Reaction": [ "2-amino-6-chloropurine is reacted with cyclopropylcarbonyl chloride and triethylamine in dimethylformamide to form 9-cyclopropyl-2-amino-6-chloropurine", "9-cyclopropyl-2-amino-6-chloropurine is cyclized using sodium hydroxide to form 9-cyclopropyl-9H-purine", "9-cyclopropyl-9H-purine is carboxylated using carbon dioxide and sodium hydroxide to form 9-cyclopropyl-9H-purine-6-carboxylic acid" ] }

CAS RN

2648961-59-3

Product Name

9-cyclopropyl-9H-purine-6-carboxylic acid

Molecular Formula

C9H8N4O2

Molecular Weight

204.2

Purity

95

Origin of Product

United States

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